Cas no 887581-42-2 ((7-bromo-1H-indol-3-yl)methanamine)
(7-Bromo-1H-indol-3-yl)methanamine is a brominated indole derivative featuring a primary amine functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and heterocyclic compounds. The bromine substituent at the 7-position enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further structural diversification. The presence of the aminomethyl group allows for additional derivatization, making it valuable for the development of ligands, inhibitors, or fluorescent probes. Its well-defined structure and functional group compatibility make it a useful building block in medicinal chemistry and materials science research.
887581-42-2 structure
Product Name:(7-bromo-1H-indol-3-yl)methanamine
CAS No:887581-42-2
MF:C9H9BrN2
MW:225.085160970688
CID:713295
PubChem ID:28806285
Update Time:2025-05-28
(7-bromo-1H-indol-3-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-methanamine,7-bromo-
- (7-bromo-1H-indol-3-yl)methanamine
- 7-bromo-1H-indol-3-methylamine
- 1-(7-Bromo-1H-indol-3-yl)methanamine
- 887581-42-2
- EN300-1275658
- DTXSID00651652
-
- MDL: MFCD06657107
- Inchi: 1S/C9H9BrN2/c10-8-3-1-2-7-6(4-11)5-12-9(7)8/h1-3,5,12H,4,11H2
- InChI Key: WYBJUXJPUNFHQA-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1NC=C2CN
Computed Properties
- Exact Mass: 223.99491g/mol
- Monoisotopic Mass: 223.99491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.6
- Topological Polar Surface Area: 41.8Ų
(7-bromo-1H-indol-3-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1275658-0.05g |
(7-bromo-1H-indol-3-yl)methanamine |
887581-42-2 | 0.05g |
$888.0 | 2023-05-24 | ||
| Enamine | EN300-1275658-0.1g |
(7-bromo-1H-indol-3-yl)methanamine |
887581-42-2 | 0.1g |
$930.0 | 2023-05-24 | ||
| Enamine | EN300-1275658-0.25g |
(7-bromo-1H-indol-3-yl)methanamine |
887581-42-2 | 0.25g |
$972.0 | 2023-05-24 | ||
| Enamine | EN300-1275658-0.5g |
(7-bromo-1H-indol-3-yl)methanamine |
887581-42-2 | 0.5g |
$1014.0 | 2023-05-24 | ||
| Enamine | EN300-1275658-1.0g |
(7-bromo-1H-indol-3-yl)methanamine |
887581-42-2 | 1g |
$1057.0 | 2023-05-24 | ||
| Enamine | EN300-1275658-2.5g |
(7-bromo-1H-indol-3-yl)methanamine |
887581-42-2 | 2.5g |
$2071.0 | 2023-05-24 | ||
| Enamine | EN300-1275658-5.0g |
(7-bromo-1H-indol-3-yl)methanamine |
887581-42-2 | 5g |
$3065.0 | 2023-05-24 | ||
| Enamine | EN300-1275658-10.0g |
(7-bromo-1H-indol-3-yl)methanamine |
887581-42-2 | 10g |
$4545.0 | 2023-05-24 | ||
| Enamine | EN300-1275658-50mg |
(7-bromo-1H-indol-3-yl)methanamine |
887581-42-2 | 50mg |
$756.0 | 2023-10-01 | ||
| Enamine | EN300-1275658-100mg |
(7-bromo-1H-indol-3-yl)methanamine |
887581-42-2 | 100mg |
$792.0 | 2023-10-01 |
(7-bromo-1H-indol-3-yl)methanamine Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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